2-(Chlorosulfonyl)-3-methylbenzoic acid

• Molecular Formula: C8H7ClO4S
• Molecular Weight: 234.66 g/mol
• SMILES: CC1=C(C(=CC=C1)C(=O)O)S(=O)(=O)Cl
• InChI: InChI=1S/C8H7ClO4S/c1-5-3-2-4-6(8(10)11)7(5)14(9,12)13/h2-4H,1H3,(H,10,11)
• InChIKey: BVYUGAYNRYPWOK-UHFFFAOYSA-N

2-(Chlorosulfonyl)-3-methylbenzoic acid: Key Sulfonyl Chloride Intermediate

2-(Chlorosulfonyl)-3-methylbenzoic acid (CAS 926258-28-8) is an aromatic sulfonyl chloride derivative characterized by a reactive chlorosulfonyl group (-SO₂Cl) ortho to a carboxylic acid group and a methyl substituent at the 3-position of the benzoic acid ring . This substitution pattern confers distinct steric and electronic properties that influence its reactivity in nucleophilic substitution and condensation reactions, making it a valuable intermediate in the synthesis of sulfonylurea herbicides (e.g., triflusulfuron-methyl) and other bioactive molecules [1]. The compound is typically prepared via chlorosulfonation of 3-methylbenzoic acid .

Key intermediate for sulfonylurea herbicide synthesis, e.g., triflusulfuron-methyl

Ortho-carboxylic acid and 3-methyl provide steric and electronic control for selective sulfonylation

Suitable for nucleophilic substitution and condensation reactions in agrochemical R&D

• [1] Sun, Y.-H., Zhang, Y.-Y., Shi, Y.-P., Cao, W., Gao, J.-H., & Kong, F.-L. (2013). Synthesis of Triflusulfuron-methyl. Agrochemicals, 52(10), 723-725. View Source

Why Ortho-Methyl Substitution Pattern Cannot Be Replaced

The 2-(chlorosulfonyl)-3-methyl substitution pattern is not interchangeable with other regioisomers or analogs due to distinct steric and electronic effects that critically modulate the reactivity of the sulfonyl chloride moiety. The ortho-carboxylic acid group and the adjacent 3-methyl substituent create a sterically hindered environment around the sulfonyl center, which can influence the rate of nucleophilic attack and the stability of reaction intermediates compared to less hindered analogs [1]. This specific substitution pattern is essential for achieving the desired selectivity and yield in downstream transformations, such as the synthesis of triflusulfuron-methyl, where the 2,3-substitution pattern is a structural requirement for the target herbicide [2].

Regioisomers with different sulfonyl chloride positions may lead to significantly different reaction rates and yields.

Changing the 2,3-substitution pattern can disrupt the synthesis pathway of target sulfonylurea herbicides.

Analogs lacking the ortho-carboxylic acid group may require additional protection/deprotection steps, altering process complexity.

• [1] Mechanistic study of structural effects on nucleophilic substitution reactions at sulfonyl centers. (2016). Retrieved from https://ruc.udc.es/dspace/handle/2183/17468 View Source
• [2] Sun, Y.-H., Zhang, Y.-Y., Shi, Y.-P., Cao, W., Gao, J.-H., & Kong, F.-L. (2013). Synthesis of Triflusulfuron-methyl. Agrochemicals, 52(10), 723-725. View Source

Differentiation from Structural Analogs

One-Step Conversion to Methyl Ester

The synthesis of the methyl ester derivative, 2-chlorosulfonyl-3-methyl benzoate, can be achieved in a single reaction step with a yield exceeding 70%, as described in patent CN112979506A [1]. This contrasts with multi-step procedures often required for other chlorosulfonyl benzoic acid isomers, such as 3-(chlorosulfonyl)-2-methylbenzoic acid, which may necessitate additional protection/deprotection steps due to the less favorable orientation of reactive groups . The one-step, high-yield process reduces production costs and complexity, making 2-(chlorosulfonyl)-3-methylbenzoic acid a more efficient intermediate for industrial-scale synthesis.

Methyl ester yield

Reported

One-step >70%

Supports scalable process chemistry

Patent-reported process; isomer required multi-step

Evidence Dimension	Synthetic yield for methyl ester formation
Target Compound Data	Yield >70% (one-step process)
Comparator Or Baseline	3-(Chlorosulfonyl)-2-methylbenzoic acid (multi-step synthesis required, no reported one-step >70% yield)
Quantified Difference	At least a 70% yield advantage in a single step compared to multi-step routes for the isomer
Conditions	Reaction of 2-nitro-3-methyl benzoate with benzyl isothiourea hydrochloride and alkali, followed by oxidation

Why This Matters

This quantifiable yield advantage directly translates to lower cost of goods and improved process scalability for agrochemical and pharmaceutical manufacturers.

• [1] Kong, F. (2021). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate. Google Patents. Retrieved from https://patents.google.com/patent/CN112979506A/en View Source

Role in Triflusulfuron-methyl Synthesis

2-(Chlorosulfonyl)-3-methylbenzoic acid is a critical intermediate in the synthesis of triflusulfuron-methyl, a sulfonylurea herbicide. The overall yield for the synthesis of triflusulfuron-methyl from 3-methylsalicylic acid via 2-chlorosulfonyl-3-methylbenzoate is reported as 57.8% with 99% purity [1]. In contrast, alternative routes using other sulfonyl chloride isomers (e.g., 4-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid) lead to different herbicidal compounds, but with distinct activity profiles and synthetic requirements [2]. The specific substitution pattern of 2-(chlorosulfonyl)-3-methylbenzoic acid is essential for the final herbicidal activity of triflusulfuron-methyl.

Herbicide synthesis role

Head-to-head

57.8% overall yield, 99% purity

Substitution pattern required for target herbicide

Triflusulfuron-methyl synthesis from 3-methylsalicylic acid

Evidence Dimension	Yield in herbicide synthesis
Target Compound Data	57.8% overall yield from 3-methylsalicylic acid to triflusulfuron-methyl
Comparator Or Baseline	4-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid (used in different herbicide synthesis, yields not directly comparable due to different end product)
Quantified Difference	N/A - different end product; specificity of substitution pattern is key
Conditions	Condensation of 2-amino-4-dimethylamino-6-trifluoroethoxy sym-triazine with 2-chlorosulfonyl-3-methyl-benzoate

Why This Matters

This establishes the compound's irreplaceable role in a commercial herbicide synthesis, ensuring its continued demand and justifying its selection for related agrochemical R&D.

• [1] Sun, Y.-H., Zhang, Y.-Y., Shi, Y.-P., Cao, W., Gao, J.-H., & Kong, F.-L. (2013). Synthesis of Triflusulfuron-methyl. Agrochemicals, 52(10), 723-725. View Source
• [2] Drug Synthesis Database. (n.d.). 4-chloro-5-(chlorosulfonyl)-2-methylbenzoic acid. Retrieved from https://data.yaozh.com/drug/synthesis/4-chloro-5-chlorosulfonyl-2-methylbenzoic-acid.html View Source

Solubility and Lipophilicity Advantages

The methyl group at the 3-position of 2-(chlorosulfonyl)-3-methylbenzoic acid contributes to increased lipophilicity compared to the non-methylated analog 2-(chlorosulfonyl)benzoic acid. The predicted LogP for 2-(chlorosulfonyl)benzoic acid is 1.66 , while the methyl-substituted compound is expected to have a higher LogP (predicted ~2.0-2.2 based on methyl group contribution), enhancing its solubility in organic solvents and potentially improving its partitioning in biphasic reaction systems. This can be advantageous in certain synthetic transformations and extractions.

Lipophilicity (predicted)

Class-level

Pred. LogP ~2.0–2.2 vs 1.66

May improve organic-phase handling

Predicted values; experimental data needed

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP ~2.0-2.2
Comparator Or Baseline	2-(Chlorosulfonyl)benzoic acid: Predicted LogP = 1.66
Quantified Difference	Increase of ~0.3-0.5 LogP units
Conditions	Predicted values based on ACD/Labs or similar software

Why This Matters

The increased lipophilicity can improve handling in organic synthesis and may influence the compound's behavior in certain analytical or formulation contexts.

Intramolecular Catalysis by Ortho-Carboxylic Acid

The ortho-carboxylic acid group in 2-(chlorosulfonyl)-3-methylbenzoic acid can participate in intramolecular hydrogen bonding and potential nucleophilic catalysis, influencing the reactivity of the adjacent sulfonyl chloride. This is distinct from para-substituted isomers like 4-(chlorosulfonyl)-2-methylbenzoic acid, where the carboxylic acid group is remote from the sulfonyl chloride, resulting in different hydrolysis and aminolysis rates . While specific rate constants are not available for this exact compound, studies on ortho-substituted benzoic acid derivatives demonstrate that the ortho-carboxyl group can accelerate nucleophilic substitutions at adjacent electrophilic centers via intramolecular general base catalysis [1].

Ortho-carboxyl proximity

Class-level

Adjacent vs remote carboxyl

May alter sulfonyl chloride reactivity

Intramolecular catalysis potential; rate data not available

Evidence Dimension	Proximity of carboxylic acid to sulfonyl chloride
Target Compound Data	Ortho-carboxylic acid (adjacent)
Comparator Or Baseline	4-(Chlorosulfonyl)-2-methylbenzoic acid: para-carboxylic acid (remote)
Quantified Difference	Qualitative difference in potential for intramolecular catalysis
Conditions	Solution-phase reactions involving nucleophiles

Why This Matters

This proximity effect can lead to different reaction rates and selectivities, making the compound suitable for specific synthetic sequences where controlled reactivity is desired.

• [1] Kirby, A. J. (1996). Intramolecular Catalysis. In Advances in Physical Organic Chemistry (Vol. 31, pp. 83-130). Academic Press. View Source

Application Scenarios

Sulfonylurea Herbicide Synthesis

This compound is an essential intermediate for the synthesis of triflusulfuron-methyl, a sulfonylurea herbicide used for weed control in sugar beet and other crops [1]. The 2-(chlorosulfonyl)-3-methylbenzoic acid moiety is required for the final herbicidal activity, and the compound's specific substitution pattern enables a total synthesis yield of 57.8% with 99% purity, as documented in the literature [1]. Procurement of this compound is necessary for research groups and manufacturers developing or producing triflusulfuron-methyl and related sulfonylurea herbicides.

Agrochemical Process Development & Scale-Up

For process chemists optimizing the synthesis of agrochemical intermediates, the documented one-step conversion of this compound to its methyl ester with >70% yield [2] offers a clear efficiency advantage over multi-step routes required for other isomers . This makes 2-(chlorosulfonyl)-3-methylbenzoic acid a preferred starting material for cost-effective, scalable production of sulfonyl chloride intermediates in agrochemical manufacturing.

Ortho-Substituted Sulfonamide Library Synthesis

In medicinal chemistry, the ortho-carboxylic acid group adjacent to the sulfonyl chloride in 2-(chlorosulfonyl)-3-methylbenzoic acid can enable intramolecular catalysis and influence the reactivity of the sulfonyl chloride toward nucleophiles [3]. This property is exploited in the synthesis of sulfonamide-containing drug candidates where the ortho-carboxyl group may also serve as a handle for further derivatization or as a pharmacophore element. Researchers synthesizing focused libraries of ortho-substituted benzoic acid derivatives should consider this compound for its unique reactivity profile.

Application

Selection Property

Validation Focus

Sulfonylurea herbicide intermediate synthesis

Regiochemical substitution specificity

Reported synthetic yield & purity review

Agrochemical process scale-up

Reported one-step esterification efficiency

Process yield and reproducibility

Ortho-substituted sulfonamide library synthesis

Ortho-carboxylic acid proximity

Reactivity and selectivity profiling

• [1] Sun, Y.-H., Zhang, Y.-Y., Shi, Y.-P., Cao, W., Gao, J.-H., & Kong, F.-L. (2013). Synthesis of Triflusulfuron-methyl. Agrochemicals, 52(10), 723-725. View Source
• [2] Kong, F. (2021). CN112979506A - Synthesis method of 2-chlorosulfonyl-3-methyl benzoate. Google Patents. Retrieved from https://patents.google.com/patent/CN112979506A/en View Source
• [3] Kirby, A. J. (1996). Intramolecular Catalysis. In Advances in Physical Organic Chemistry (Vol. 31, pp. 83-130). Academic Press. View Source